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hydrochloride

CAS No.: 16783-69-0

Cat. No.: B098269 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: The piperidine scaffold is a cornerstone of medicinal chemistry, forming the structural

basis for a significant portion of pharmaceuticals due to its favorable physicochemical

properties and versatile synthetic handles.[1][2][3][4] This guide provides an in-depth

exploration of key synthetic strategies for the construction and functionalization of the

piperidine ring system. Moving beyond mere procedural descriptions, we delve into the

mechanistic rationale behind these methodologies, offering field-proven insights to empower

researchers in the rational design and synthesis of novel bioactive molecules. Detailed,

validated protocols for cornerstone reactions are provided, alongside a comparative analysis to

guide the selection of the most appropriate synthetic route for a given molecular target.

The Piperidine Scaffold: A Privileged Element in
Drug Design
The prevalence of the piperidine motif in over a hundred commercially available drugs is not

coincidental.[4] It is considered a "privileged scaffold" because its unique structural and

chemical properties enhance the "druggability" of a molecule.[5]
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Three-Dimensionality and Conformational Control: Unlike flat aromatic rings, the sp³-

hybridized piperidine ring adopts a stable chair conformation. This inherent three-

dimensionality allows for precise spatial orientation of substituents, enabling more specific

and high-affinity interactions with complex biological targets like enzyme active sites and

protein receptors.[4][5]

Physicochemical Modulation: The basic nitrogen atom (pKa of piperidinium ion ≈ 11.2) is

often protonated at physiological pH. This feature is critical for modulating aqueous solubility

and can serve as a key hydrogen bond acceptor or donor in ligand-receptor interactions.[5]

The overall scaffold provides a non-polar framework that aids in membrane permeability, a

crucial factor in pharmacokinetic (ADME) profiles.[5]

Metabolic Stability: The piperidine ring is generally robust to metabolic degradation,

contributing to improved in vivo half-life and bioavailability of drug candidates.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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